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Chemical Identity of Tricyclamol Chloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

The table below summarizes the core identifiers and chemical properties of Tricyclamol chloride as found
in the technical data sheets [1] [2] [3].

Property Specification
CAS Number 3818-88-0 [1] [2] [3]
EINECS Number 223-311-5[1] [2] [3]

Molecular Formula C20H32CINO [4] [2] or C20H32NO.CI [1] [3] [5]

Molecular Weight 337.932 g/mol [1] [3] [5] (or 338.93500 [6])

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride
[2]

Melting Point 226-227 °C (decomposes) [1] [3] [5]

Chemical A racemate [1] [3] [5]

Description

Structural Information and Diagram
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The search results provide several representations of the compound's structure, which can be crucial for

understanding its properties [2] [6].

e Canonical SMILES: C[N+]1(CCCC1)CCC(C2CCCCC2) (C3=CC=CC=C3)0.[CL-]1[2]

¢ InChl Key: PISKUTGWQHZKIK-UHFFFAOYSA-M [2]

¢ Other Names: The compound is known by several synonyms, including Elorine chloride, Lergine
chloride, and Tricoloid chloride [2] [6].

Based on the SMILES notation, the molecular structure can be visualized as follows. The diagram illustrates
the connection of its key components: the protonated methylpyrrolidinium group, the propanol chain, and the

cyclohexyl and phenyl rings attached to the central carbon.

Tricyclamol Chloride

Fragments Connections
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Visualize structure using
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Click to download full resolution via product page

Research and Sourcing Considerations

e Commercial Sourcing: The compound is listed by specialty chemical suppliers like Shanghai Hao
Zhun Biological Technology Co., Ltd. [1] [5] and American Custom Chemicals Corporation, which lists
a 5mg sample with 95% purity for $498.93 [3]. This suggests it is a high-cost, specialized chemical for
research purposes.

¢ Synthesis Information: One literature source for its preparation is a 1954 patent by E. Lilly and Co.
[6]. This indicates its potential historical interest as a pharmaceutical compound.

¢ Regulatory Note: One source indicates that, according to laws related to "patent products,” the sale
of Tricyclamol chloride may be prohibited [5]. Researchers should verify the legal and regulatory
status in their region before procurement.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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